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Compound of Interest

Compound Name: 1,3-Dioxan-2-one

CAS No.: 2453-03-4

Cat. No.: B1683651

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The enzymatic ring-opening polymerization (eROP) of 1,3-dioxan-2-one,

commonly known as trimethylene carbonate (TMC), offers a sustainable and biocompatible

route to synthesize poly(trimethylene carbonate) (PTMC).[1] PTMC is a flexible and

biodegradable aliphatic polycarbonate with significant potential in biomedical applications,

including drug delivery systems and scaffolds for tissue regeneration.[2] Unlike traditional

polymerization methods that often require harsh conditions and metal catalysts, enzymatic

polymerization proceeds under mild conditions, minimizing the risk of metal contamination in

the final product.[3][4] Lipases, particularly Candida antarctica Lipase B (CALB), are highly

effective catalysts for this transformation.[5] These notes provide an overview of the

methodology, key parameters, and detailed protocols for the synthesis and characterization of

PTMC via eROP.
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The enzymatic polymerization of cyclic esters like TMC is believed to proceed through a serine-

mediated mechanism within the lipase's active site. The process involves the formation of an

acyl-enzyme intermediate followed by nucleophilic attack and chain propagation.

Enzyme Activation: The serine hydroxyl group in the enzyme's active site attacks the

carbonyl carbon of the TMC monomer.

Intermediate Formation: This leads to the ring-opening of the monomer and the formation of

a covalent acyl-enzyme intermediate.

Initiation & Propagation: A nucleophile, such as a water molecule or an alcohol, attacks the

carbonyl carbon of the intermediate, releasing the first ring-opened unit and regenerating the

enzyme's active site. This new linear monomer with a terminal hydroxyl group then acts as

the nucleophile for the next cycle, attacking another acyl-enzyme intermediate and

elongating the polymer chain.[6]
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Caption: Lipase-catalyzed ring-opening polymerization mechanism of TMC.

Data Summary: Influence of Reaction Conditions
The molecular weight (Mn), polydispersity index (PDI), and monomer conversion are

significantly influenced by the choice of enzyme, temperature, and reaction time. Immobilized

Candida antarctica lipase B (Novozym-435) is a highly efficient catalyst for TMC

polymerization.[5]
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Enzyme
Condition
s

Time (h)
Conversi
on (%)

Mn (
g/mol )

PDI
(Mw/Mn)

Referenc
e

Novozym-

435
Bulk, 70 °C 120 97 15,000 2.2 [5]

Novozym-

435
Bulk, 55 °C - High 24,400 - [5]

Novozym-

435
Bulk, 85 °C - High 5,900 - [5]

Pseudomo

nas sp.

Lipase

Bulk, 70 °C 120 >80 Lower MW Broad [5]

Porcine

Pancreas

Lipase

(PPL)

Bulk, 70 °C 120 >80 Lower MW Broad [5]

Note: "-" indicates data not specified in the cited source.

As shown, an optimal temperature exists for achieving maximum molecular weight;

temperatures that are too high can lead to polymer degradation or enzyme deactivation,

resulting in lower molecular weights.[5]

Experimental Workflow
The overall process for synthesizing and characterizing PTMC involves several distinct stages,

from preparing the reactants to analyzing the final polymer product.
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Caption: General experimental workflow for enzymatic synthesis of PTMC.

Detailed Experimental Protocols
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Protocol 1: Bulk Polymerization of TMC using Novozym-
435
This protocol describes the solvent-free polymerization of TMC, which is an environmentally

friendly approach that simplifies product purification.

Materials:

1,3-Dioxan-2-one (TMC) monomer

Immobilized Candida antarctica Lipase B (Novozym-435)

Chloroform (CHCl₃), analytical grade

Methanol (CH₃OH), analytical grade

Glass reaction vial with a magnetic stir bar

Schlenk line or glovebox for inert atmosphere

Vacuum oven

Procedure:

Monomer Preparation: If necessary, purify the TMC monomer by recrystallization from a

suitable solvent like ethyl acetate to remove any impurities or oligomers. Dry the purified

monomer under vacuum for at least 24 hours before use.

Enzyme Preparation: Dry the Novozym-435 beads under vacuum at room temperature for at

least 24 hours to remove residual water, as water content can affect the molecular weight of

the resulting polymer.[5]

Reaction Setup:

In a dry glass reaction vial under an inert atmosphere (e.g., nitrogen or argon), add the

desired amount of TMC monomer (e.g., 1.0 g).
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Add the dried Novozym-435. A typical enzyme loading is 5-10% by weight relative to the

monomer.

Seal the vial securely with a septum or screw cap.

Polymerization:

Place the vial in a preheated oil bath set to the desired temperature (e.g., 70 °C).[5]

Stir the reaction mixture using a magnetic stirrer for the specified duration (e.g., 24-120

hours). The mixture will become increasingly viscous as the polymerization proceeds.

Polymer Isolation:

After the reaction period, cool the vial to room temperature.

Add chloroform (approx. 10 mL per gram of monomer) to dissolve the polymer.

Filter the solution to remove the immobilized enzyme. The enzyme can be washed with

fresh chloroform, dried under vacuum, and potentially reused.

Purification and Drying:

Slowly pour the filtrate into a beaker containing a large excess of cold methanol (a non-

solvent for PTMC) while stirring vigorously. The polymer will precipitate as a white, rubbery

solid.

Decant the methanol and wash the polymer with fresh methanol two more times.

Collect the polymer and dry it in a vacuum oven at room temperature until a constant

weight is achieved.

Protocol 2: Solution Polymerization of TMC
Solution polymerization can be advantageous for controlling viscosity and heat transfer.

Materials:
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Same as Protocol 1, plus a high-boiling point, anhydrous solvent (e.g., toluene, diphenyl

ether).

Procedure:

Monomer and Enzyme Preparation: Follow steps 1 and 2 from Protocol 1.

Reaction Setup:

In a dry reaction vial under an inert atmosphere, add the TMC monomer and the desired

volume of anhydrous solvent (e.g., to achieve a monomer concentration of 1 M).

Add the dried Novozym-435 (5-10% w/w of monomer).

Seal the vial securely.

Polymerization:

Place the vial in a preheated oil bath (e.g., 70-100 °C) and stir for the required duration.

Isolation and Purification:

Follow steps 5 and 6 from Protocol 1. If the polymerization solvent is miscible with

methanol (e.g., toluene), the polymer solution may be added directly to the methanol for

precipitation.

Protocol 3: Polymer Characterization
1. Molecular Weight and Polydispersity (GPC/SEC):

Dissolve a small amount of the dried PTMC in a suitable solvent (e.g., tetrahydrofuran or

chloroform).

Analyze the solution using Gel Permeation Chromatography (GPC) or Size-Exclusion

Chromatography (SEC) calibrated with polystyrene or poly(methyl methacrylate) standards

to determine the number-average molecular weight (Mn), weight-average molecular weight

(Mw), and polydispersity index (PDI = Mw/Mn).
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2. Structural Confirmation (¹H NMR):

Dissolve the PTMC sample in deuterated chloroform (CDCl₃).

Acquire a ¹H NMR spectrum. The characteristic peaks for PTMC are:

~4.2 ppm (triplet, -O-CH₂-CH₂-CH₂-O-)

~2.0 ppm (quintet, -O-CH₂-CH₂-CH₂-O-)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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